Cas no 65739-28-8 (Morpholin-4-yl-[3,4,5-tris(prop-2-enoxy)phenyl]methanone)

Morpholin-4-yl-[3,4,5-tris(prop-2-enoxy)phenyl]methanone structure
65739-28-8 structure
Product Name:Morpholin-4-yl-[3,4,5-tris(prop-2-enoxy)phenyl]methanone
CAS No:65739-28-8
MF:C15H14N2OS
MW:270.349462032318
CID:881521
PubChem ID:881893
Update Time:2025-04-19

Morpholin-4-yl-[3,4,5-tris(prop-2-enoxy)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • Morpholin-4-yl-[3,4,5-tris(prop-2-enoxy)phenyl]methanone
    • 1-(4-methylbenzoyl)-3-phenylthiourea
    • 1-(4-methyl-benzoyl)-3-phenyl-thiourea
    • 4-methyl-N-(phenyl-thiocarbamoyl)-benzamide
    • AC1L3IOA
    • AC1Q5DMS
    • AR-1J6879
    • BRN 1164150
    • CTK8D8918
    • LS-93470
    • morpholin-4-yl[3,4,5-tris(allyloxy)phenyl]methanone
    • Morpholine, 4-(3,4,5-triallyloxybenzoyl)
    • N-< 4-Methyl-benzoyl-> -N'-phenyl-thioharnstoff
    • Inchi: 1S/C15H14N2OS/c1-11-7-9-12(10-8-11)14(18)17-15(19)16-13-5-3-2-4-6-13/h2-10H,1H3,(H2,16,17,18,19)
    • InChI Key: XUXJIMPTMMWXPR-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 359.17335
  • Monoisotopic Mass: 270.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 57.23
  • LogP: 3.58570
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